RSRFC4

• CAS No.: 145892-41-7
• Molecular Formula: C21H25N5O4
• Synonyms: RSRFC4

Description

RSRFC4 (also known as MEF2A or Myocyte Enhancer Factor 2A) is a transcription factor belonging to the MADS-box protein family, which regulates genes involved in muscle development, apoptosis, and cellular differentiation . It binds to A/T-rich DNA sequences, such as the consensus motif CTA(A/T)₄TAG, found in promoters of muscle-specific and growth factor-regulated genes . This compound exists as multiple isoforms:

• Isoform MEF2: Restricted to skeletal/cardiac muscle and brain.
• Isoform this compound: Ubiquitously expressed across tissues .

In Xenopus laevis, this compound homologs (e.g., SL-2) are critical for embryonic muscle development, while their expression becomes widespread in adult tissues . This compound also interacts with tumor-associated kinases (e.g., CDK1) and miRNAs (e.g., miRNA-382), implicating it in cancer progression and prognosis .

Comparison with Similar Compounds

Structural and Functional Comparison with p67SRF

p67SRF (Serum Response Factor) shares a MADS-box DNA-binding domain with RSRFC4 but differs in sequence specificity and regulatory roles:

Feature	This compound/MEF2A	p67SRF
Consensus Binding Site	CTA(A/T)₄TAG	CC(A/T)₆GG
DNA Binding Mechanism	Indirect base recognition via K154 residue	Direct base recognition
Expression	Ubiquitous (this compound isoform)	Muscle-specific and growth factor-responsive genes
Functional Role	Regulates apoptosis, differentiation, and cancer	Activates immediate-early genes (e.g., c-fos)

Key studies show that truncating p67SRF’s N-terminal domain and introducing the K154E mutation converts its binding specificity to match this compound, highlighting structural plasticity in MADS-box proteins .

Comparison with Other MEF2 Family Members

The MEF2 family includes MEF2A, MEF2B, MEF2C, and MEF2D , which share overlapping roles in muscle and neuronal development but differ in tissue specificity:

Feature	This compound/MEF2A	MEF2C	MEF2D
Tissue Expression	Ubiquitous (this compound isoform)	Heart, skeletal muscle, brain	Ubiquitous, enriched in immune cells
Binding Motif	CTA(A/T)₄TAG	Similar to this compound	Similar to this compound
Disease Association	Coronary artery disease , breast cancer	Neurodevelopmental disorders	Cancer metastasis

Unlike MEF2C and MEF2D, this compound isoforms (e.g., this compound/RSRFC9) are implicated in both muscle-specific and pan-tissue regulatory roles, such as modulating PGAM1 in breast cancer .

Comparison with Xenopus Homologs

In Xenopus laevis, SL-1 and SL-2 are functional homologs of this compound:

Feature	SL-2 (this compound homolog)	SL-1 (Novel RSRF member)
Sequence Similarity	97% N-terminal similarity to human this compound	94% similarity, divergent C-terminal domain
Developmental Role	Activates muscle-specific genes in embryos	Binds MEF-2 sites but lacks embryonic ubiquity
Adult Expression	Widespread in adult tissues	Limited to specific tissues

SL-2 mirrors this compound’s embryonic muscle specificity, while SL-1 represents a divergent branch of the RSRF family with unique regulatory targets .

Functional Divergence in Disease Contexts

Role in Cancer

• This compound: Correlates with poor prognosis in breast cancer and interacts with PGAM1, a glycolysis enzyme linked to tumor growth .
• MEF2D : Promotes metastasis in lung cancer via immune evasion pathways .

Role in Metabolic and Cardiovascular Diseases

• This compound/MEF2A : Mutations linked to coronary artery disease (ADCAD1) due to impaired vascular smooth muscle regulation .
• MEF2C : Loss-of-function mutations cause neurodevelopmental defects .